Cas no 1804723-13-4 (4-Amino-3-chloro-2-(difluoromethyl)-5-hydroxypyridine)

• Product Name: 4-Amino-3-chloro-2-(difluoromethyl)-5-hydroxypyridine
• CAS No: 1804723-13-4
• MF: C₆H₅ClF₂N₂O
• MW: 194.566507101059
• CID: 4917162
• Update Time: 2025-05-25

4-Amino-3-chloro-2-(difluoromethyl)-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-chloro-2-(difluoromethyl)-5-hydroxypyridine

• Inchi： 1S/C6H5ClF2N2O/c7-3-4(10)2(12)1-11-5(3)6(8)9/h1,6,12H,(H2,10,11)
• InChI Key： PUWHVTKISYZEOF-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CN=C1C(F)F)O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 1.1
• Topological Polar Surface Area: 59.1

Additional information on 4-Amino-3-chloro-2-(difluoromethyl)-5-hydroxypyridine

Introduction to 4-Amino-3-chloro-2-(difluoromethyl)-5-hydroxypyridine (CAS No. 1804723-13-4)

4-Amino-3-chloro-2-(difluoromethyl)-5-hydroxypyridine is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1804723-13-4, belongs to the pyridine class of molecules, which are widely recognized for their role in medicinal chemistry. The presence of multiple functional groups, including an amino group, a chloro substituent, a difluoromethyl group, and a hydroxyl group, makes this compound a versatile intermediate in the synthesis of various bioactive molecules.

The significance of 4-Amino-3-chloro-2-(difluoromethyl)-5-hydroxypyridine lies in its potential applications across different therapeutic areas. Recent advancements in drug discovery have highlighted the importance of pyridine derivatives in developing novel therapeutic agents. The structural features of this compound contribute to its reactivity and compatibility with various biochemical pathways, making it a valuable building block for pharmacological research.

In particular, the amino group and the hydroxyl group in 4-Amino-3-chloro-2-(difluoromethyl)-5-hydroxypyridine provide opportunities for further functionalization, enabling chemists to design more complex molecules with enhanced pharmacological properties. The chloro substituent and the difluoromethyl group add additional layers of reactivity, which can be exploited to modulate the biological activity of the resulting compounds. These features make this compound particularly interesting for researchers working on anticancer, anti-inflammatory, and antimicrobial drug development.

Recent studies have demonstrated the utility of 4-Amino-3-chloro-2-(difluoromethyl)-5-hydroxypyridine in synthesizing small-molecule inhibitors targeting specific enzymes involved in disease pathways. For instance, researchers have explored its potential as a precursor in developing kinase inhibitors, which are critical in treating various forms of cancer. The ability to introduce modifications at multiple sites allows for fine-tuning of the molecule’s properties, such as solubility, binding affinity, and metabolic stability.

The difluoromethyl group, a key feature of this compound, has been extensively studied for its ability to enhance metabolic stability and binding affinity in drug candidates. This group is particularly valuable in designing molecules that resist enzymatic degradation, thereby improving their bioavailability and therapeutic efficacy. The incorporation of this moiety into pyridine-based scaffolds has shown promising results in preclinical studies, highlighting the potential of 4-Amino-3-chloro-2-(difluoromethyl)-5-hydroxypyridine as a lead compound.

Moreover, the hydroxyl group provides an additional site for hydrogen bonding interactions, which can be crucial for achieving high binding affinity to biological targets. This feature is particularly important in designing molecules that interact with protein receptors or enzymes. The combination of these functional groups makes 4-Amino-3-chloro-2-(difluoromethyl)-5-hydroxypyridine a versatile tool for medicinal chemists seeking to develop novel therapeutics.

Recent innovations in computational chemistry have further enhanced the utility of this compound. High-throughput virtual screening (HTVS) and molecular docking studies have been employed to identify potential drug candidates derived from 4-Amino-3-chloro-2-(difluoromethyl)-5-hydroxypyridine. These computational approaches allow researchers to rapidly evaluate large libraries of compounds and predict their binding interactions with biological targets. This has significantly accelerated the drug discovery process and led to the identification of several promising candidates for further development.

The synthesis of 4-Amino-3-chloro-2-(difluoromethyl)-5-hydroxypyridine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to optimize yield and purity while minimizing side reactions. Techniques such as transition metal catalysis and flow chemistry have been particularly useful in achieving high selectivity and efficiency in these synthetic processes.

In conclusion, 4-Amino-3-chloro-2-(difluoromethyl)-5-hydroxypyridine (CAS No. 1804723-13-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications. The presence of multiple functional groups makes it a valuable intermediate for synthesizing bioactive molecules with diverse therapeutic profiles. Recent research highlights its role in developing novel drug candidates targeting various diseases, including cancer and inflammatory disorders. As computational methods continue to evolve, the utility of this compound is expected to expand further, contributing to the discovery of next-generation therapeutics.